Cas no 724708-97-8 (2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo5,4-bpyridin-3-one)

• Product Name: 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo5,4-bpyridin-3-one
• CAS No: 724708-97-8
• MDL: MFCD04110461
• CID: 4657846
• PubChem ID: 2816720
• Update Time: 2025-05-25

2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo5,4-bpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-[1,2]thiazolo[5,4-b]pyridin-3-one
• 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo5,4-bpyridin-3-one

• MDL： MFCD04110461

Additional information on 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo5,4-bpyridin-3-one

Compound CAS No. 724708-97-8: A Comprehensive Overview

The compound with CAS No. 724708-97-8, known as 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo[5,4-b]pyridin-3-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolopyridones, which are known for their unique structural features and bioactive properties. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its ability to modulate key biological pathways.

The molecular structure of 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo[5,4-b]pyridin-3-one is characterized by a fused thiazole and pyridone ring system. The presence of a 4-chlorobenzoyl group introduces additional electronic and steric effects, which can influence the compound's reactivity and selectivity. Researchers have demonstrated that this substituent plays a crucial role in enhancing the molecule's ability to interact with specific biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. For instance, a study published in *Journal of Medicinal Chemistry* outlined a novel approach utilizing microwave-assisted synthesis to achieve high yields and purity levels. This method not only simplifies the production process but also reduces the environmental footprint compared to traditional synthesis techniques.

From a pharmacological perspective, CAS No. 724708-97-8 has shown promising results in preclinical studies. In vitro assays have revealed its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, animal model studies have demonstrated its ability to modulate inflammatory responses without significant adverse effects.

The structural versatility of this compound makes it an attractive candidate for further exploration in drug design. Its ability to form hydrogen bonds and π–π interactions with biomolecules suggests that it could serve as a scaffold for developing more potent therapeutic agents.

In conclusion, CAS No. 724708-97-8, or 2-(4-chlorobenzoyl)-4,6-dimethyl-2H,3H-1,2thiazolo[5,4-b]pyridin-3-one, represents a significant advancement in the field of organic synthesis and drug discovery. With ongoing research focusing on its pharmacokinetics and efficacy profiles, this compound holds great promise for future therapeutic applications.